Cas no 1221575-00-3 (8-Methyl-1-thia-4,8-diazaspiro4.5decane Hydrochloride)

• Product Name: 8-Methyl-1-thia-4,8-diazaspiro4.5decane Hydrochloride
• CAS No: 1221575-00-3
• MF: C₈H₁₇ClN₂S
• MW: 208.751979589462
• CID: 4578705
• PubChem ID: 50853149
• Update Time: 2025-10-29

8-Methyl-1-thia-4,8-diazaspiro4.5decane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane hydrochloride
• 8-methyl-1-thia-4,8-diazaspiro[4.5]decanehydrochloride
• AE-0752
• 8-methyl-1-thia-4,8-diazaspiro[4.5]decane;hydrochloride
• AKOS005071637
• 1221575-00-3
• CS-0361158
• 8-Methyl-1-thia-4,8-diazaspiro4.5decane Hydrochloride

• Inchi： 1S/C8H16N2S.ClH/c1-10-5-2-8(3-6-10)9-4-7-11-8;/h9H,2-7H2,1H3;1H
• InChI Key： OZLQBWUSAZVWQU-UHFFFAOYSA-N
• SMILES： CN1CCC2(SCCN2)CC1.Cl

Computed Properties

• Exact Mass: 208.0800974g/mol
• Monoisotopic Mass: 208.0800974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-Methyl-1-thia-4,8-diazaspiro4.5decane Hydrochloride

Recent Advances in the Study of 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride (CAS: 1221575-00-3)

8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride (CAS: 1221575-00-3) is a spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurological and psychiatric disorders. This research brief aims to summarize the latest findings and provide insights into the compound's potential as a drug candidate.

The synthesis of 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that utilizes a one-pot cyclization reaction, significantly reducing the number of steps and increasing overall efficiency. The compound's structural uniqueness, characterized by its spirocyclic core, has been linked to its ability to modulate specific neurotransmitter systems, making it a promising candidate for the treatment of conditions such as depression and anxiety.

Pharmacological evaluations have revealed that 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride exhibits high affinity for serotonin and dopamine receptors. In vitro and in vivo studies have shown that the compound acts as a partial agonist at the 5-HT1A receptor, which is implicated in mood regulation. Additionally, its interaction with dopamine D2 receptors suggests potential applications in the management of schizophrenia and other psychotic disorders. These findings were corroborated by a recent preclinical trial, where the compound demonstrated significant anxiolytic and antidepressant effects in rodent models.

Despite its promising pharmacological profile, challenges remain in the development of 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride as a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed to ensure its efficacy and safety in human trials. Recent advancements in formulation technology, including the use of nanoparticle-based delivery systems, have shown potential in overcoming these hurdles. A 2024 study highlighted the successful encapsulation of the compound in biodegradable polymers, enhancing its solubility and prolonging its half-life in plasma.

In conclusion, 8-Methyl-1-thia-4,8-diazaspiro[4.5]decane Hydrochloride represents a promising avenue for drug development in the treatment of neurological and psychiatric disorders. Continued research into its mechanisms of action, coupled with innovations in drug delivery, will be crucial in translating these findings into clinical applications. The compound's unique structural and pharmacological properties position it as a valuable candidate for future therapeutic interventions.